Cas no 2034314-33-3 (N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 2034314-33-3
• MF: C₁₃H₁₆N₂O₆S
• MW: 328.340942382813
• CID: 5802810
• PubChem ID: 119105415
• Update Time: 2025-06-25

N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-2-methoxy-5-methylbenzenesulfonamide
• F6561-0492
• 2034314-33-3
• N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-2-methoxy-5-methylbenzenesulfonamide
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-2-methoxy-5-methylbenzene-1-sulfonamide
• AKOS026704593

• Inchi： 1S/C13H16N2O6S/c1-9-3-4-10(20-2)11(7-9)22(18,19)14-5-6-15-12(16)8-21-13(15)17/h3-4,7,14H,5-6,8H2,1-2H3
• InChI Key： FIARQEXHGPJZSX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(NCCN1C(=O)OCC1=O)(=O)=O

Computed Properties

• Exact Mass: 328.07290741g/mol
• Monoisotopic Mass: 328.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 110Ų

Additional information on N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 2034314-33-3)

In the realm of specialized chemical compounds, N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 2034314-33-3) has garnered significant attention due to its unique structural properties and potential applications. This sulfonamide derivative, characterized by its oxazolidinone and methoxy-methylbenzene moieties, is a subject of interest in pharmaceutical and agrochemical research. Its molecular architecture suggests versatility in binding interactions, making it a candidate for further exploration in drug discovery and material science.

The compound's sulfonamide group is a key functional feature, often associated with biological activity, particularly in enzyme inhibition. Researchers are investigating its potential role in modulating specific biochemical pathways, aligning with current trends in precision medicine and targeted therapies. The integration of the 2,4-dioxo-1,3-oxazolidin-3-yl segment further enhances its reactivity profile, offering opportunities for derivatization and optimization in synthetic chemistry.

From an industrial perspective, N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide is being studied for its stability under various conditions, a critical factor for formulation development. Recent advancements in green chemistry have also prompted inquiries into its environmental footprint, with a focus on sustainable synthesis routes and biodegradability. These aspects resonate with the growing demand for eco-friendly chemicals in both academic and commercial sectors.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research purposes. The availability of high-quality reference standards (CAS No. 2034314-33-3) has facilitated its adoption in method validation and quality control protocols, addressing the need for reliable benchmarks in analytical laboratories.

Emerging discussions in scientific forums highlight the compound's potential synergies with nanotechnology and drug delivery systems. Its molecular properties could be leveraged to enhance the bioavailability of therapeutic agents, a hot topic in pharmaceutical innovation. Additionally, computational modeling studies are underway to predict its interactions with biological targets, reflecting the increasing role of AI-driven drug design in modern research.

In summary, N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide represents a multifaceted compound with broad applicability. Its study intersects with cutting-edge scientific inquiries, from molecular biology to sustainable chemistry, positioning it as a valuable entity in ongoing and future research endeavors.